Cas no 1145-98-8 (1,1,2,2-Tetramethyl-1,2-diphenyldisilane)

1,1,2,2-Tetramethyl-1,2-diphenyldisilane structure
1145-98-8 structure
Product Name:1,1,2,2-Tetramethyl-1,2-diphenyldisilane
CAS No:1145-98-8
MF:C16H22Si2
MW:270.516886234283
MDL:MFCD00054786
CID:83451
PubChem ID:136916
Update Time:2025-04-18

1,1,2,2-Tetramethyl-1,2-diphenyldisilane Chemical and Physical Properties

Names and Identifiers

    • DIPHENYLTETRAMETHYLDISILANE
    • 1,1,2,2-Tetramethyl-1,2-diphenyldisilane
    • Disilane,1,1,2,2-tetramethyl-1,2-diphenyl-
    • 1,2-DIPHENYLTETRAMETHYLDISILANE
    • [dimethyl(phenyl)silyl]-dimethyl-phenylsilane
    • 1,2-diphenyl-1,1,2,2-tetramethyldisilane
    • AMTSi083
    • Disilane,1,1,2,2-tetramethyl-1,2-diphenyl
    • Me2PhSiSiPhMe2
    • Ph(SiMe2)2Ph
    • PhMe2Si-SiMe2Ph
    • Tetramethyl-1,2-diphenyldisilane
    • AS-2200
    • 1145-98-8
    • DTXSID60150752
    • Bisphenyl-1,1,2,2-tetramethyldisilane
    • A909540
    • ?DIPHENYLTETRAMETHYLDISILANE
    • Q63408849
    • AKOS005444465
    • CS-0312910
    • Tetramethyldiphenyldisilan
    • Disilane, 1,1,2,2-tetramethyl-1,2-diphenyl-
    • 1,1,2,2-TETRAMETHYLDIPHENYLDISILANE
    • SY249122
    • MFCD00054786
    • tetramethyldiphenyldisilane
    • E75812
    • 1,1,2,2-Tetramethyl-1,2-diphenyldisilane #
    • S08125
    • STK368773
    • MDL： MFCD00054786
    • Inchi： 1S/C16H22Si2/c1-17(2,15-11-7-5-8-12-15)18(3,4)16-13-9-6-10-14-16/h5-14H,1-4H3
    • InChI Key： IIOOIYHUTINYQO-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C1C=CC=CC=1)[Si](C)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 270.12600
  • Monoisotopic Mass: 270.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: solid
  • Density: 0,976 g/cm3
  • Melting Point: 33-38 °C
  • Boiling Point: 145-148 °C
  • Flash Point: 105 °C
  • Refractive Index: 1.5161
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 0.00000
  • LogP: 3.29600
  • Solubility: Insoluble in water
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,1,2,2-Tetramethyl-1,2-diphenyldisilane Security Information

  • Signal Word：Warning
  • Hazard Statement： H410
  • Warning Statement： P273; P391; P501
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S37/39-26
  • TSCA：No
  • Storage Condition：Store at room temperature

1,1,2,2-Tetramethyl-1,2-diphenyldisilane Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

1,1,2,2-Tetramethyl-1,2-diphenyldisilane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
S08125-1g
1,2-Diphenyltetramethyldisilane
 1145-98-8 95%
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 ￡38.00 2022-02-28
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TRC
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1,1,2,2-Tetramethyl-1,2-diphenyldisilane
 1145-98-8
50mg
 $ 50.00 2022-06-02
TRC
T302803-100mg
1,1,2,2-Tetramethyl-1,2-diphenyldisilane
 1145-98-8
100mg
 $ 65.00 2022-06-02
TRC
T302803-500mg
1,1,2,2-Tetramethyl-1,2-diphenyldisilane
 1145-98-8
500mg
 $ 95.00 2022-06-02
AK Scientific
AMTSi083-1g
Bisphenyl-1,1,2,2-tetramethyldisilane
 1145-98-8 97%
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 $15 2025-02-18
AK Scientific
AMTSi083-5g
Bisphenyl-1,1,2,2-tetramethyldisilane
 1145-98-8 97%
5g
 $60 2025-02-18
AK Scientific
AMTSi083-10g
Bisphenyl-1,1,2,2-tetramethyldisilane
 1145-98-8 97%
10g
 $110 2025-02-18
Apollo Scientific
OR310288-1g
1,1,2,2-Tetramethyl-1,2-diphenyldisilane
 1145-98-8
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 £85.00 2023-09-02

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